Cas no 168272-98-8 (4-Methoxypiperidin-1-amine)

• Product Name: 4-Methoxypiperidin-1-amine
• CAS No: 168272-98-8
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• MDL: MFCD07787037
• CID: 838077
• PubChem ID: 19376045
• Update Time: 2025-06-07

4-Methoxypiperidin-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxypiperidin-1-amine
• 4-Methoxy-piperidin-1-ylamine
• 1-Piperidinamine,4-methoxy-(9CI)
• AKOS016007424
• DTXSID80598516
• SCHEMBL3219655
• 168272-98-8
• SB41476
• F1908-0615

• MDL： MFCD07787037
• Inchi： 1S/C6H14N2O/c1-9-6-2-4-8(7)5-3-6/h6H,2-5,7H2,1H3
• InChI Key： GJTVDDHKWCAWGA-UHFFFAOYSA-N
• SMILES： O(C)C1CCN(CC1)N

Computed Properties

• Exact Mass: 130.110613074g/mol
• Monoisotopic Mass: 130.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 79.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 38.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-Methoxypiperidin-1-amine

Chemical Profile of 4-Methoxypiperidin-1-amine (CAS No. 168272-98-8)

4-Methoxypiperidin-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 168272-98-8, is a significant compound in the realm of pharmaceutical and chemical synthesis. This piperidine derivative features a methoxy group at the 4-position and an amine functional group at the 1-position, making it a versatile intermediate in the development of various bioactive molecules.

The structural motif of 4-methoxypiperidin-1-amine contributes to its unique chemical properties, which include moderate solubility in polar organic solvents and reactivity typical of secondary amines. These characteristics make it a valuable building block in medicinal chemistry, particularly in the synthesis of more complex molecules such as drug candidates and fine chemicals.

In recent years, 4-methoxypiperidin-1-amine has garnered attention in the pharmaceutical industry due to its role as a precursor in the synthesis of several therapeutic agents. Its incorporation into molecular frameworks can lead to compounds with potential applications in neurological disorders, cardiovascular diseases, and other therapeutic areas. The amine group at the 1-position allows for further functionalization via reductive amination, alkylation, or acylation, enabling the creation of diverse pharmacophores.

One of the most compelling aspects of 4-methoxypiperidin-1-amine is its utility in the development of small-molecule inhibitors. Researchers have leveraged its structural features to design molecules that interact with specific biological targets. For instance, derivatives of 4-methoxypiperidin-1-amine have been explored as inhibitors of enzymes involved in cancer pathways, demonstrating preclinical efficacy in model systems. The methoxy group enhances metabolic stability while maintaining sufficient lipophilicity for membrane permeability, making it an ideal candidate for drug-like properties.

The synthesis of 4-methoxypiperidin-1-amine typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include nucleophilic substitution reactions on halogenated piperidine derivatives followed by functional group transformations. Advances in catalytic methods have further optimized these processes, improving yield and reducing byproduct formation. These advancements are crucial for scaling up production while maintaining cost-effectiveness and environmental sustainability.

Recent studies have highlighted the role of 4-methoxypiperidin-1-amine in the development of novel antibiotics. The structural scaffold provides a platform for designing molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Such research is particularly relevant in the face of growing antibiotic resistance, where innovative chemical entities are needed to combat pathogenic bacteria effectively.

The versatility of 4-methoxypiperidin-1-amine extends beyond pharmaceutical applications into agrochemicals and material science. Its derivatives have been investigated as intermediates for herbicides and pesticides due to their ability to modulate plant growth regulators or insect neurotransmitter systems. Additionally, its incorporation into polymers can enhance material properties such as thermal stability or mechanical strength.

In conclusion, 4-methoxypiperidin-1-amine (CAS No. 168272-98-8) is a multifaceted compound with broad utility across multiple industries. Its role as a key intermediate in pharmaceutical synthesis underscores its importance in drug discovery and development. As research continues to uncover new applications and synthetic methodologies, the significance of this compound is likely to grow further, solidifying its position as a cornerstone in modern chemical biology.